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Emissions & Performance Comparison

The following table consolidates quantitative data from experimental engine studies comparing 1-hexanol-

biodiesel blends with conventional diesel.

Fuel Blend Engine Conditions Key Findings (vs. Conventional Diesel) Citation

| Hexanol + Residual Cooking Oil Biodiesel (RCOB) | Low-Temperature Combustion (RCCI) mode, 25%

EGR, double-injection strategy. | - 96% reduction in NOx

80% reduction in smoke

1% improvement in thermal efficiency.
7.4% drop in peak cylinder pressure. | [1] | | 10% 1-Hexanol / 90% Diesel | Common rail direct

injection engine, 60% load. | - 17.55% reduction in NOx.
18.18% increase in HC.

33.33% increase in CO.
2.37% lower brake thermal efficiency. | [2] | | Moringa Biodiesel (MO) 90% + Diesel 5% + 1-
Hexanol 5% (B90-D5-H5) | Compression ignition engine, 100% load, constant speed of 1500 rpm. | -
Lowest Brake-Specific Fuel Consumption (BSFC).
Highest Brake Thermal Efficiency (BTE) at 28.8%.
Highest peak cylinder pressure and heat release rate. | [3] | | Moringa Biodiesel 90% + Diesel 5% +
1-Hexanol 5% + 25 ppm ZrO₂ Nanoparticles | Slow-speed diesel engine, 1500 rpm. | - BTE 8.63%
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higher than diesel.

46.13% reduction in fuel consumption.
Lowest CO emissions (10.1% vol.). | [4] |

Experimental Methodologies

The significant emission reductions and performance changes noted above were achieved through specific

experimental protocols. Here is a detailed look at the key methodologies.

Low-Temperature Combustion with Dual-Fuel Injection

This method, used in [1], aims to achieve ultra-low emissions.

Fuel System: A dual-fuel system was used in a modified diesel engine.

High-Reactivity Fuel (HRF): Residual cooking oil biodiesel (RCOB) was directly injected
into the cylinder at high pressures (400–600 bar).

Low-Reactivity Fuel (LRF): n-hexanol was injected into the intake manifold at a low pressure
(3 bar).

Injection Strategy: A double-pulse injection was used for RCOB, with the timing, duration, and
quantity of fuel varied. The proportion of hexanol was varied from 20% to 50%.

Optimization: Parameters, including Exhaust Gas Recirculation (EGR), were optimized for the
lowest smoke and NOx emissions. The best results were achieved with 25% EGR.

Blending with Biodiesel and Nanoparticle Additives

This approach, detailed in [3] [4], enhances fuel properties and combustion efficiency.

Biodiesel Production: Moringa oleifera oil was converted to biodiesel via transesterification, using

methanol and a sodium methoxide catalyst to produce Fatty Acid Methyl Esters (FAME) [3].
Blend Preparation: Biodiesel was blended with conventional diesel and 1-hexanol in varying

proportions. Example blends include B90-D5-H5 (90% biodiesel, 5% diesel, 5% hexanol) [3].
Nanoparticle Doping: Zirconium oxide (ZrO₂) nanoparticles were added to the fuel blends in specific

concentrations (e.g., 25-100 ppm) to act as a combustion catalyst [4].
Engine Testing: Blends were tested in a compression ignition engine at different loads (0% to 100%)

and a constant speed (1500 rpm). Performance and emission data were collected and compared to
baseline diesel [3] [4].
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Interpreting the Research Landscape

The relationship between fuel composition, engine configuration, and the resulting emissions is complex.

The diagram below illustrates the core logical relationships identified in the research.

Fuel FactorsEngine & Combustion Factors

Typical Emission Impact

Fuel Composition

Emission Outcome

Engine Strategy

Reduced:
• Nitrogen Oxides (NOx)

• Particulate Matter/Smoke

Variable:
• Carbon Monoxide (CO)

• Unburned Hydrocarbons (HC)

Biodiesel Feedstock
(e.g., Waste Cooking Oil, Moringa)

Hexanol Proportion
(Higher % can lower NOx)

Oxygen Content
(Promotes more complete combustion)

Additives
(e.g., ZrO₂ Nanoparticles)

Combustion Mode
(e.g., Low-Temperature RCCI)

Injection Strategy
(e.g., Double Injection) Exhaust Gas Recirculation (EGR)

Click to download full resolution via product page

Key Considerations for Researchers

When evaluating 1-hexanol and biodiesel as alternatives, please consider the following points derived from

the broader research context:

NOx Reduction is Achievable but Context-Dependent: Early concerns about biodiesel increasing

NOx emissions can be overcome. As shown, advanced engine strategies like low-temperature
combustion (RCCI) and optimized blends with hexanol can achieve dramatic NOx reductions
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of over 95% [1]. The oxygen content in the fuels promotes more complete combustion, which can

reduce other pollutants [5].
Trade-offs in HC and CO Emissions: A common trend is an increase in Hydrocarbon (HC) and

Carbon Monoxide (CO) emissions with higher hexanol blends [2]. This is often attributed to hexanol's
lower cetane number and higher heat of evaporation, which can lead to incomplete combustion,

especially at lower engine loads or in unmodified engines.
Fuel Stability and Material Compatibility: Biodiesel (FAME) is not a perfect "drop-in" fuel. It has

poor storage stability and can dissolve certain plastics and elastomers in the fuel system,
potentially causing durability issues [6]. Higher alcohols like hexanol generally have better miscibility

with diesel than methanol or ethanol, reducing the risk of phase separation [3].

The search results indicate that this is an active field of research, with recent studies increasingly using

machine learning models like Extreme Learning Machines (ELM) and Artificial Neural Networks

(ANNs) to optimize fuel blends and engine parameters for the best performance and lowest emissions [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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